Cas no 1596655-63-8 (1lambda4,4-thiazepane-1,5-dione)

• Product Name: 1lambda4,4-thiazepane-1,5-dione
• CAS No: 1596655-63-8
• MF: C₅H₉NO₂S
• MW: 147.1954600811
• CID: 5219920
• PubChem ID: 21249142
• Update Time: 2024-03-01

1lambda4,4-thiazepane-1,5-dione Chemical and Physical Properties

Names and Identifiers

• 1,4-Thiazepin-5(2H)-one, tetrahydro-, 1-oxide
• 1lambda4,4-thiazepane-1,5-dione

• Inchi： 1S/C5H9NO2S/c7-5-1-3-9(8)4-2-6-5/h1-4H2,(H,6,7)
• InChI Key： CSICYOQMTTYHCA-UHFFFAOYSA-N
• SMILES： S1(=O)CCC(=O)NCC1

Computed Properties

• Exact Mass: 147.03539970g/mol
• Monoisotopic Mass: 147.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 65.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams